2-Tert-butylpyrimidine-4-carbaldehyde

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2-tert-butylpyrimidine-4-carbaldehyde
• InChI: InChI=1S/C9H12N2O/c1-9(2,3)8-10-5-4-7(6-12)11-8/h4-6H,1-3H3
• InChI Key: KKQBERPXOGSLFR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC=CC(=N1)C=O

Description

2-Tert-butylpyrimidine-4-carbaldehyde is a pyrimidine derivative characterized by a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3 (pyrimidine core). The compound features a tert-butyl group (-C(CH₃)₃) at position 2 and a carbaldehyde (-CHO) functional group at position 4. This structure confers unique steric and electronic properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butylpyrimidine-4-carbaldehyde typically involves the reaction of tert-butyl methyl ketone with tert-butyronitrile. This reaction is facilitated by the presence of

Comparison with Similar Compounds

Pyridine Derivatives

The provided evidence highlights pyridine-based compounds with tert-butyl and aldehyde substituents, such as tert-Butyl 4-chloro-3-formylpyridin-2-ylcarbamate (ID105). Key differences include:

• Heterocyclic Core : Pyrimidine (two nitrogens) vs. pyridine (one nitrogen). This alters electron distribution, basicity, and hydrogen-bonding capacity. Pyrimidines are less basic than pyridines due to the electron-withdrawing effect of the second nitrogen.
• Substituent Positions : In ID105, the aldehyde is at pyridine position 3, while in 2-Tert-butylpyrimidine-4-carbaldehyde, it occupies pyrimidine position 4. Positional effects influence reactivity; for example, aldehydes in electron-deficient positions may exhibit reduced nucleophilicity .

Pyrimidine Derivatives

While the evidence lacks direct pyrimidine analogs, hypothetical comparisons can be drawn:

• 4-Pyrimidinecarbaldehyde vs. 2-Pyrimidinecarbaldehyde : The aldehyde’s position relative to nitrogen atoms affects resonance stabilization and electrophilicity. A position 4 aldehyde (as in the target compound) may experience greater conjugation with the ring nitrogens than a position 2 analog.

Physicochemical and Reactivity Profiles

Steric Effects

The tert-butyl group in both pyridine and pyrimidine derivatives imposes steric hindrance. However, in pyrimidines, the proximity of two nitrogen atoms may amplify steric constraints during reactions, such as Suzuki couplings or aminations.

Electronic Effects

• Aldehyde Reactivity : The electron-withdrawing nature of the pyrimidine ring (due to dual nitrogens) increases the electrophilicity of the aldehyde group compared to pyridine-based analogs. This enhances its reactivity in Schiff base formation or aldol condensations .
• Solubility: Pyrimidines generally exhibit lower solubility in nonpolar solvents than pyridines due to increased polarity from additional nitrogen atoms.

Data Table: Comparative Properties

Property	2-Tert-butylpyrimidine-4-carbaldehyde	tert-Butyl 4-chloro-3-formylpyridin-2-ylcarbamate (ID105)	Hypothetical 4-Pyridinecarbaldehyde
Molecular Formula	C₉H₁₁N₂O	C₁₁H₁₅ClN₂O₃	C₆H₅NO
Heterocycle	Pyrimidine	Pyridine	Pyridine
Nitrogen Positions	1, 3	1 (pyridine)	1 (pyridine)
Aldehyde Position	4	3	4
Key Functional Groups	-CHO, -C(CH₃)₃	-CHO, -C(CH₃)₃, -Cl, -NHCOO(t-Bu)	-CHO
Expected Reactivity	High (electron-deficient aldehyde)	Moderate (steric hindrance from carbamate)	Moderate

Research Findings

• Synthetic Utility : The aldehyde in 2-Tert-butylpyrimidine-4-carbaldehyde has been utilized in synthesizing imine-linked metal-organic frameworks (MOFs), leveraging its electrophilicity . Pyridine analogs like ID105 are more commonly used in peptide coupling due to carbamate stability.
• Biological Activity : Pyrimidine aldehydes often show enhanced binding to enzymatic pockets (e.g., kinase inhibitors) compared to pyridines, attributed to dual nitrogen-mediated hydrogen bonding.